Cas no 1899163-98-4 (2-(3-aminoprop-1-en-1-yl)-4-bromo-6-methoxyphenol)

• Product Name: 2-(3-aminoprop-1-en-1-yl)-4-bromo-6-methoxyphenol
• CAS No: 1899163-98-4
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6266196
• PubChem ID: 117398305
• Update Time: 2025-07-01

2-(3-aminoprop-1-en-1-yl)-4-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminoprop-1-en-1-yl)-4-bromo-6-methoxyphenol
• EN300-1934426
• 1899163-98-4

• Inchi： 1S/C10H12BrNO2/c1-14-9-6-8(11)5-7(10(9)13)3-2-4-12/h2-3,5-6,13H,4,12H2,1H3/b3-2+
• InChI Key： POIQHBTXGADVMN-NSCUHMNNSA-N
• SMILES： BrC1C=C(C(=C(/C=C/CN)C=1)O)OC

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(3-aminoprop-1-en-1-yl)-4-bromo-6-methoxyphenol

Comprehensive Overview of 2-(3-aminoprop-1-en-1-yl)-4-bromo-6-methoxyphenol (CAS No. 1899163-98-4)

The compound 2-(3-aminoprop-1-en-1-yl)-4-bromo-6-methoxyphenol (CAS No. 1899163-98-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the aminopropenyl side chain and the bromomethoxy substitution pattern, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for high-purity intermediates like 2-(3-aminoprop-1-en-1-yl)-4-bromo-6-methoxyphenol has surged due to advancements in precision medicine and small-molecule therapeutics. This compound's structural versatility allows for modifications that can enhance its binding affinity or selectivity, making it a focal point in medicinal chemistry. Additionally, its bromo and methoxy functional groups are often exploited in cross-coupling reactions, a popular topic in organic synthesis forums and academic discussions.

From an industrial perspective, CAS No. 1899163-98-4 is frequently referenced in patents related to antioxidant and anti-inflammatory agents. Its potential role in mitigating oxidative stress has sparked interest among researchers studying neurodegenerative diseases and aging-related conditions. These applications align with current trends in healthspan extension and disease prevention, topics that dominate biomedical search queries and AI-driven research tools.

The synthesis of 2-(3-aminoprop-1-en-1-yl)-4-bromo-6-methoxyphenol often involves palladium-catalyzed reactions or microwave-assisted techniques, both of which are widely discussed in green chemistry circles. As sustainability becomes a priority, researchers are exploring eco-friendly alternatives to traditional methods, further elevating the relevance of this compound. Its low environmental impact potential makes it a candidate for inclusion in green pharmaceutical manufacturing processes.

Analytical characterization of CAS No. 1899163-98-4 typically employs HPLC, NMR, and mass spectrometry, techniques frequently searched by quality control professionals and lab technicians. The compound's chromatographic behavior and spectral properties are well-documented, aiding in its identification and purity assessment. This transparency is crucial for regulatory compliance and good manufacturing practices (GMP), topics of high importance in the pharmaceutical industry.

In summary, 2-(3-aminoprop-1-en-1-yl)-4-bromo-6-methoxyphenol represents a compelling case study in modern chemical innovation. Its multifaceted applications, from drug development to sustainable synthesis, reflect the evolving priorities of the life sciences sector. As research continues to uncover its full potential, this compound is poised to remain a subject of intense scientific and industrial interest.